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A Comprehensive Overview for Researchers and
Scientists
This technical guide provides an in-depth exploration of the discovery, history, and analytical

application of the Samarium-147 (¹⁴⁷Sm) isotopic system in geochronology. Tailored for

researchers, scientists, and drug development professionals with an interest in isotopic

analysis, this document details the foundational principles, experimental protocols, and data

interpretation that underpin the Samarium-Neodymium (Sm-Nd) dating method.

Introduction: The Advent of a Powerful
Geochronometer
The utility of the long-lived alpha decay of ¹⁴⁷Sm to Neodymium-143 (¹⁴³Nd) as a

geochronological tool was first rigorously established in the mid-1970s.[1][2] The exceptionally

long half-life of ¹⁴⁷Sm, approximately 106 billion years, makes the Sm-Nd dating method

particularly suitable for determining the absolute ages of ancient geological materials, including

igneous and metamorphic rocks, as well as meteorites and lunar samples.[1] The pioneering

work of Gunter W. Lugmair and his colleagues on lunar basalts and eucrites demonstrated the

potential of the Sm-Nd system to yield precise crystallization ages, solidifying its importance in

planetary science and geology.[2]

Samarium and Neodymium are rare earth elements (REEs) that are less susceptible to

partitioning during sedimentation and diagenesis compared to other parent-daughter isotope
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systems, such as Rubidium-Strontium.[3] This geochemical coherence makes the Sm-Nd

system a robust tool for dating and tracing the petrogenetic history of rocks and the evolution of

the Earth's mantle and crust.[3]

The Radioactive Decay of Samarium-147
The foundation of the Sm-Nd geochronometer is the alpha decay of ¹⁴⁷Sm to ¹⁴³Nd. This

process involves the emission of an alpha particle, which transforms a ¹⁴⁷Sm atom into a ¹⁴³Nd

atom.

The decay equation is as follows:

¹⁴⁷Sm → ¹⁴³Nd + α

The long half-life of this decay process means that the accumulation of radiogenic ¹⁴³Nd is a

slow and measurable process over geological timescales.[1]

Quantitative Data for the ¹⁴⁷Sm Isotopic System
Accurate and precise geochronology relies on well-constrained decay constants and isotopic

ratios. The table below summarizes the key quantitative data for the ¹⁴⁷Sm isotopic system.

Parameter Value Reference

Half-life of ¹⁴⁷Sm (T½) 1.066 x 10¹¹ years [4]

Decay Constant of ¹⁴⁷Sm (λ) 6.54 x 10⁻¹² yr⁻¹ [2]

Natural Abundance of ¹⁴⁷Sm 15% [4]

Standard Normalization Ratio ¹⁴⁶Nd/¹⁴⁴Nd = 0.7219 [5][6]

CHUR ¹⁴³Nd/¹⁴⁴Nd (present

day)
~0.512638 [2]

CHUR ¹⁴⁷Sm/¹⁴⁴Nd (present

day)
~0.1967 [2]
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The determination of a Sm-Nd isochron age involves a series of meticulous experimental

procedures, from sample preparation to mass spectrometric analysis. The following sections

outline a typical workflow.

Sample Preparation
Sample Selection and Crushing: Select fresh, unweathered rock samples. Crush the

samples to a grain size of approximately 250-375 µm using a jaw crusher and disk mill,

avoiding tungsten-carbide equipment which can cause interference.[7]

Mineral Separation: If a mineral isochron is desired, separate individual minerals (e.g.,

garnet, pyroxene) using standard techniques such as magnetic separation and heavy liquids.

For whole-rock isochrons, a representative powder of the entire rock is used.[7]

Leaching (for minerals): To remove any surface contamination or secondary alteration

products, mineral separates may be leached in dilute acids.

Chemical Separation of Sm and Nd
The separation of Sm and Nd from the rock matrix and from each other is a critical step to

avoid isobaric interferences during mass spectrometry. This is typically achieved through ion-

exchange chromatography.

Sample Dissolution: Accurately weigh the powdered sample or mineral separate and

dissolve it in a mixture of concentrated hydrofluoric (HF) and nitric (HNO₃) acids.[8]

Primary Ion-Exchange Column: The dissolved sample is loaded onto a cation-exchange

column (e.g., with AG50W-X8 resin). The bulk of the major elements are washed away, while

the rare earth elements are retained on the resin. The REE fraction is then eluted with a

stronger acid.[3][8]

Secondary Ion-Exchange Column: The collected REE fraction is then passed through a

second ion-exchange column packed with a resin that has a high affinity for separating

individual rare earth elements (e.g., Ln Spec resin coated with HDEHP).[9] By using a

specific concentration of acid as an eluent (e.g., HCl), Nd and Sm can be collected in

separate fractions.
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Mass Spectrometric Analysis
The isotopic compositions of Sm and Nd are measured using a Thermal Ionization Mass

Spectrometer (TIMS), which provides high precision and accuracy.

Filament Loading: The purified Sm and Nd fractions are loaded onto separate outgassed

rhenium (Re) filaments. A small amount of an activator, such as phosphoric acid (H₃PO₄),

may be added to enhance ionization.[10]

Isotopic Measurement: The filaments are heated in the mass spectrometer to ionize the

sample. The resulting ion beams are accelerated and separated by mass in a magnetic field.

The intensities of the different isotope beams are measured simultaneously by multiple

Faraday cup collectors.

Mass Fractionation Correction: During analysis, lighter isotopes are ionized and evaporated

more readily than heavier isotopes, a process known as mass fractionation. To correct for

this, the measured Nd isotope ratios are normalized to a stable and abundant isotope ratio

that is assumed to be constant in nature, typically ¹⁴⁶Nd/¹⁴⁴Nd = 0.7219.[5][6]

Data Analysis: The Isochron Method
The age of a suite of cogenetic rocks or minerals is determined using the isochron method.[11]

This involves plotting the measured ¹⁴³Nd/¹⁴⁴Nd ratios against the ¹⁴⁷Sm/¹⁴⁴Nd ratios for

multiple samples.

The isochron equation is:

(¹⁴³Nd/¹⁴⁴Nd)present = (¹⁴³Nd/¹⁴⁴Nd)initial + (¹⁴⁷Sm/¹⁴⁴Nd)present * (e^(λt) - 1)

where:

λ is the decay constant of ¹⁴⁷Sm

t is the time elapsed since the formation of the rock/mineral (the age)

On an isochron diagram, the data points for cogenetic samples will form a straight line.

The slope of this line is equal to (e^(λt) - 1), from which the age (t) can be calculated.
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The y-intercept of the line gives the initial ¹⁴³Nd/¹⁴⁴Nd ratio of the rock suite at the time of its

formation. This initial ratio provides valuable information about the source of the magma from

which the rocks formed.

Mandatory Visualizations
Sm-Nd Decay and Isochron Diagram

Sm-Nd Decay and Isochron Plot

Radioactive Decay Isochron Plot
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Caption: The decay of ¹⁴⁷Sm to ¹⁴³Nd and the resulting isochron plot used for age

determination.

Experimental Workflow for Sm-Nd Geochronology
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Sm-Nd Geochronology Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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